(1R,3S)-3-methoxy-N-methylcyclopentan-1-amine
Overview
Description
The compound “(1R,3S)-3-methoxy-N-methylcyclopentan-1-amine” is a cyclopentane derivative with a methoxy group and a methylamine group attached. The (1R,3S) notation indicates the configuration of the chiral centers in the molecule .
Synthesis Analysis
The synthesis of such a compound would likely involve the introduction of the methoxy and methylamine groups onto a cyclopentane backbone. This could potentially be achieved through substitution reactions, although the specifics would depend on the exact synthetic route chosen .Molecular Structure Analysis
The molecular structure of this compound would be characterized by the five-membered cyclopentane ring, with the methoxy and methylamine groups attached at the 1 and 3 positions, respectively .Chemical Reactions Analysis
As a cyclopentane derivative, this compound could potentially undergo a variety of chemical reactions. The presence of the methoxy and methylamine groups could also influence its reactivity .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound include factors like its melting point, boiling point, solubility, and stability. These properties can often be predicted based on the structure of the compound .Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
(1R,3S)-3-methoxy-N-methylcyclopentan-1-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H15NO/c1-8-6-3-4-7(5-6)9-2/h6-8H,3-5H2,1-2H3/t6-,7+/m1/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HAPFZBJQSMUMBG-RQJHMYQMSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC1CCC(C1)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CN[C@@H]1CC[C@@H](C1)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H15NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID301221692 |
Source
|
| Record name | Cyclopentanamine, 3-methoxy-N-methyl-, (1R,3S)-rel- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID301221692 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
129.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(1R,3S)-3-methoxy-N-methylcyclopentan-1-amine | |
CAS RN |
1268521-86-3 |
Source
|
| Record name | Cyclopentanamine, 3-methoxy-N-methyl-, (1R,3S)-rel- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1268521-86-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Cyclopentanamine, 3-methoxy-N-methyl-, (1R,3S)-rel- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID301221692 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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